(E,2S,4R,8S)-8-[(2S,5R,7S,8R,9R)-7-hydroxy-2-[(2R,4S,5S,7R,9S,10R)-2-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-9-[(2S,5S,6S)-5-methoxy-6-methyloxan-2-yl]oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2,4,6-trimethyl-5-oxonon-6-enoic acid

• Molecular Formula: C47H78O14
• Molecular Weight: 867.1 g/mol
• IUPAC Name: (E,2S,4R,8S)-8-[(2S,5R,7S,8R,9R)-7-hydroxy-2-[(2R,4S,5S,7R,9S,10R)-2-[(2S,3S,5R,6R)-6-hydroxy-6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-9-[(2S,5S,6S)-5-methoxy-6-methyloxan-2-yl]oxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]-2,4,6-trimethyl-5-oxonon-6-enoic acid
• InChI: InChI=1S/C47H78O14/c1-24(40(50)25(2)18-28(5)43(51)52)17-26(3)41-31(8)34(49)22-45(59-41)16-15-44(11,61-45)38-21-36(56-39-14-13-35(54-12)33(10)55-39)32(9)47(58-38)30(7)20-37(57-47)42-27(4)19-29(6)46(53,23-48)60-42/h17,25-39,41-42,48-49,53H,13-16,18-23H2,1-12H3,(H,51,52)/b24-17+/t25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,36+,37-,38-,39-,41-,42+,44+,45-,46+,47+/m1/s1
• InChI Key: FELYAZAWTURXNF-DPJQGRQDSA-N
• Isomeric SMILES: C[C@H]1C[C@H]([C@@](O[C@@H]1[C@H]2C[C@@H]([C@@]3(O2)[C@@H]([C@H](C[C@@H](O3)[C@@]4(CC[C@@]5(O4)C[C@@H]([C@H]([C@H](O5)[C@@H](C)/C=C(\C)/C(=O)[C@H](C)C[C@H](C)C(=O)O)C)O)C)O[C@@H]6CC[C@@H]([C@@H](O6)C)OC)C)C)(CO)O)C
• SMILES: CC1CC(C(OC1C2CC(C3(O2)C(C(CC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C=C(C)C(=O)C(C)CC(C)C(=O)O)C)O)C)OC6CCC(C(O6)C)OC)C)C)(CO)O)C

Description

Nanchangmycin is a terpene glycoside.

Scientific Research Applications

Synthesis and Stereoisomer Analysis

• Researchers have synthesized various stereoisomers of compounds structurally similar to the chemical , illustrating the compound's versatility in stereochemical studies. These studies contribute to understanding the relationship between molecular structure and biological activity (Mori & Ikunaka, 1984).

Spiroacetal Formation and Analysis

• The compound's structure, characterized by dioxaspiro and deca elements, is common in spiroacetals, which are widely observed in nature, especially in insect secretions and pheromones. This underlines its significance in studying ecological interactions and chemical communication among insects (Francke & Kitching, 2001).

Enantioselective Synthesis

• The molecule's complex structure has prompted research into enantioselective synthesis techniques, enabling the production of specific stereoisomers. This is vital in the pharmaceutical industry, where the stereochemistry of a compound can significantly impact its therapeutic effectiveness (Schwartz et al., 2005).

Applications in Organic Synthesis

• The compound serves as a model for developing new synthetic methodologies, particularly in the construction of bicyclic and tricyclic systems. These methods are crucial for creating complex molecules needed in various fields, including drug development (Marchionni & Vogel, 2001).

Biosynthesis Studies

• Studies on the biosynthesis of structurally related spiroacetals in insects provide insights into enzyme stereoselectivity, which is essential for understanding natural product synthesis and developing biocatalysts (McErlean et al., 2002).